Cas no 57716-91-3 (Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI))

• Product Name: Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI)
• CAS No: 57716-91-3
• MF: C₁₀H₁₈N₅O₁₉P₅
• MW: 667.140826702118
• CID: 368158
• PubChem ID: 135618573
• Update Time: 2025-04-19

Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI) Chemical and Physical Properties

Names and Identifiers

• Guanosine5'-(tetrahydrogen triphosphate), 2'-deoxy-, 3'-(trihydrogen diphosphate) (9CI)
• deoxyguanosine-5'-tri-3'-diphosphate
• Guanosine 5'-(tetrahydrogen triphosphate), 2'-deoxy-3'-(trihydrogen diphosphate)
• 9-{2-Deoxy-5-O-(hydroxy{[hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl)-3-O-[hydroxy(phosphonooxy)phosphoryl]pentofuranosyl}-2-imino-3,9-dihydro-2H-purin-6-ol
• 57716-91-3
• DTXSID60973307

• Inchi： 1S/C10H18N5O19P5/c11-10-13-8-7(9(16)14-10)12-3-15(8)6-1-4(31-38(25,26)32-35(17,18)19)5(30-6)2-29-37(23,24)34-39(27,28)33-36(20,21)22/h3-6H,1-2H2,(H,23,24)(H,25,26)(H,27,28)(H2,17,18,19)(H2,20,21,22)(H3,11,13,14,16)/t4-,5+,6+/m0/s1
• InChI Key： SXWYEEXTPHBVKY-KVQBGUIXSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)O[C@H]1C[C@H](N2C=NC3C(NC(N)=NC2=3)=O)O[C@@H]1COP(=O)(O)OP(=O)(O)OP(=O)(O)O

Computed Properties

• Exact Mass: 666.928
• Monoisotopic Mass: 666.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 39
• Rotatable Bond Count: 12
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _7.2
• Topological Polar Surface Area: 368Ų

Experimental Properties

• Density: 2.83
• Boiling Point: 1127.3°Cat760mmHg
• Flash Point: 635.6°C
• Refractive Index: 1.904